![molecular formula C21H22N2O4 B7691527 N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-2-methoxy-N-(o-tolyl)acetamide](/img/structure/B7691527.png)
N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-2-methoxy-N-(o-tolyl)acetamide
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Description
N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-2-methoxy-N-(o-tolyl)acetamide, also known as HMN-214, is a small molecule inhibitor that has been studied extensively for its potential use in cancer treatment. This compound belongs to the class of quinoline derivatives and has shown promising results in preclinical studies.
Scientific Research Applications
- HMOTA has demonstrated promising anticancer activity in preclinical studies. Its ability to inhibit tumor growth and induce apoptosis (programmed cell death) makes it an interesting candidate for further investigation in cancer therapy .
- Inflammation plays a crucial role in various diseases. HMOTA exhibits anti-inflammatory properties by modulating key pathways involved in inflammation. Researchers are exploring its potential in treating conditions like rheumatoid arthritis and inflammatory bowel diseases .
- HMOTA’s neuroprotective effects have caught the attention of researchers. It may help prevent neuronal damage and improve cognitive function. Investigations focus on its potential in neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease .
- Oxidative stress contributes to aging and various health issues. HMOTA acts as an antioxidant, scavenging free radicals and protecting cells from damage. Its application extends to skincare formulations and dietary supplements .
- HMOTA exhibits antimicrobial activity against bacteria, fungi, and viruses. Researchers explore its use in developing novel antibiotics, antifungal agents, and antiviral drugs .
- HMOTA can form stable complexes with metal ions. This property has implications in metal detoxification and as a potential treatment for heavy metal poisoning .
Anticancer Potential
Anti-Inflammatory Effects
Neuroprotection
Antioxidant Activity
Antimicrobial Properties
Metal Ion Chelation
properties
IUPAC Name |
2-methoxy-N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O4/c1-14-6-4-5-7-19(14)23(20(24)13-26-2)12-16-10-15-11-17(27-3)8-9-18(15)22-21(16)25/h4-11H,12-13H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZWRXWLSKOHVJFE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N(CC2=CC3=C(C=CC(=C3)OC)NC2=O)C(=O)COC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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